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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzoyl chloride

Cat. No.: B1295142 Get Quote

An In-depth Technical Guide to 2-Chloro-5-nitrobenzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-5-nitrobenzoyl chloride,

a key chemical intermediate. It covers its chemical identity, physical and chemical properties, a

detailed experimental protocol for its synthesis, and its reactivity.

Chemical Identity
IUPAC Name: 2-chloro-5-nitrobenzoyl chloride[1]

Synonyms:

Benzoyl chloride, 2-chloro-5-nitro-[1]

2-Chloro-5-Nitrobenzoyl[2]

2-chloro-5-nitro-benzoylchlorid[2]

2-CHLORO-5-NITROBENZOYL CHLORIDE[2]

2-Chloro-5-nitrobenzoic acid chloride[2]
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A summary of the key quantitative data for 2-Chloro-5-nitrobenzoyl chloride is presented in

Table 1.

Property Value Source

CAS Number 25784-91-2 [1][2]

Molecular Formula C₇H₃Cl₂NO₃ [1][2]

Molecular Weight 220.01 g/mol [1]

Appearance
White to Orange to Green

powder to crystal
[3]

Melting Point 57.0 to 60.0 °C [3]

Purity >98.0%(GC)(T) [3]

Experimental Protocol: Synthesis of 2-Chloro-5-
nitrobenzoyl chloride
2-Chloro-5-nitrobenzoyl chloride is a crucial intermediate in the synthesis of other

compounds, such as 2-Chloro-5-nitrobenzaldehyde. The following protocol details the

conversion of 2-Chloro-5-nitrobenzoic acid to 2-Chloro-5-nitrobenzoyl chloride.

Objective: To synthesize 2-Chloro-5-nitrobenzoyl chloride from 2-Chloro-5-nitrobenzoic acid.

Materials:

2-Chloro-5-nitrobenzoic acid

Thionyl chloride (SOCl₂)

Anhydrous reaction vessel

Reflux condenser

Stirring apparatus
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Heating mantle

Methodology:

In a dry reaction vessel equipped with a reflux condenser and a stirring apparatus, place 2-

Chloro-5-nitrobenzoic acid.

Add an excess of thionyl chloride (SOCl₂) to the reaction vessel.[2]

Gently heat the mixture to reflux. The reaction progress can be monitored by observing the

cessation of gas (HCl and SO₂) evolution.

After the reaction is complete, the excess thionyl chloride is removed by distillation, often

under reduced pressure.

The resulting crude 2-Chloro-5-nitrobenzoyl chloride can then be used directly in

subsequent reactions, such as the Rosenmund reduction to form 2-Chloro-5-

nitrobenzaldehyde, or purified further if required.[2]

Chemical Reactivity and Signaling Pathways
2-Chloro-5-nitrobenzoyl chloride, as an acyl chloride, is a reactive molecule that readily

undergoes nucleophilic acyl substitution reactions. The electron-withdrawing nitro group and

the chloro group on the benzene ring activate the acyl chloride functionality.

While a specific signaling pathway directly involving 2-Chloro-5-nitrobenzoyl chloride is not

extensively documented, its derivatives have shown biological activity. For instance, derivatives

of its precursor, 2-chloro-5-nitrobenzoic acid, have been investigated as potential antibacterial

agents.[4] The primary chemical transformation of 2-Chloro-5-nitrobenzoyl chloride involves

reaction with nucleophiles, a fundamental process in the synthesis of a wide range of

biologically active molecules.

The general mechanism for nucleophilic acyl substitution is a two-step process: nucleophilic

attack followed by the elimination of the leaving group (in this case, the chloride ion). This

reaction pathway is fundamental to its utility in organic synthesis.

Caption: General mechanism of nucleophilic acyl substitution.
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This guide provides essential information for researchers and professionals working with 2-
Chloro-5-nitrobenzoyl chloride, highlighting its synthesis, properties, and fundamental

reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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